Cas no 342803-86-5 (4-((3-Aminopyridin-2-yl)amino)benzoic acid)

• Product Name: 4-((3-Aminopyridin-2-yl)amino)benzoic acid
• CAS No: 342803-86-5
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 4775570
• Update Time: 2023-08-17

4-((3-Aminopyridin-2-yl)amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((3-aminopyridin-2-yl)amino)benzoic acid
• 4-[(3-aminopyridin-2-yl)amino]benzoic acid
• 4-(3-Amino-pyridin-2-ylamino)-benzoic acid
• 4-((3-Aminopyridin-2-yl)amino)benzoic acid

• Inchi： 1S/C12H11N3O2/c13-10-2-1-7-14-11(10)15-9-5-3-8(4-6-9)12(16)17/h1-7H,13H2,(H,14,15)(H,16,17)
• InChI Key： IGXTZVHETVIUFQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NC1C(=CC=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 1.6
• Topological Polar Surface Area: 88.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids